(R)-(+)-1-Amino-2-(methoxymethyl)pyrrolidine

• IUPAC Name: (2R)-2-(methoxymethyl)pyrrolidin-1-amine
• InChI: InChI=1S/C6H14N2O/c1-9-5-6-3-2-4-8(6)7/h6H,2-5,7H2,1H3/t6-/m1/s1
• InChI Key: BWSIKGOGLDNQBZ-ZCFIWIBFSA-N
• Canonical SMILES: COCC1CCCN1N
• Isomeric SMILES: COC[C@H]1CCCN1N
• Molecular Formula: C6H14N2O
• Molecular Weight: 130.19 g/mol
• CAS RN: 72748-99-3

Description

(R)-(+)-1-Amino-2-(methoxymethyl)pyrrolidine is a compound that falls within the broader category of pyrrolidine derivatives. These derivatives are of significant interest in medicinal chemistry due to their biological activities. For instance, compounds such as 4-(aminomethyl)-1-phenyl-2-pyrrolidinone and 4-(aminomethyl)-1-(methoxyphenyl)-2-pyrrolidinone have been synthesized and identified as monoamine oxidase B inactivators, suggesting their potential in treating neurological disorders .

Synthesis Analysis

The synthesis of pyrrolidine derivatives can be complex, involving multiple steps to introduce various functional groups. The abstract from paper indicates a six-step sequence to synthesize 1,4-disubstituted 2-pyrrolidinones, which could be related to the synthesis of (R)-(+)-1-Amino-2-(methoxymethyl)pyrrolidine. Although the exact synthesis of (R)-(+)-1-Amino-2-(methoxymethyl)pyrrolidine is not detailed in the provided abstracts, the general approach to synthesizing similar compounds involves careful manipulation of the pyrrolidine ring and the selective introduction of substituents.

Molecular Structure Analysis

The molecular structure of pyrrolidine derivatives is characterized by the presence of a five-membered ring containing nitrogen. The specific stereochemistry of the substituents on the pyrrolidine ring is crucial for the biological activity of these compounds. For example, the synthesis of diastereoisomers of 3-amino-4-hydroxy-2-(hydroxymethyl)pyrrolidine demonstrates the importance of regio- and stereoselective synthesis methods to achieve the desired biological effects .

Chemical Reactions Analysis

Pyrrolidine derivatives can undergo various chemical reactions, depending on the functional groups present. The abstracts provided do not detail specific reactions for (R)-(+)-1-Amino-2-(methoxymethyl)pyrrolidine, but they do mention the use of a tethered aminohydroxylation reaction and epoxide-opening strategies to introduce amino and hydroxyl groups into the pyrrolidine ring . These reactions are indicative of the types of chemical transformations that might be applicable to the synthesis and modification of (R)-(+)-1-Amino-2-(methoxymethyl)pyrrolidine.

Physical and Chemical Properties Analysis

While the abstracts do not provide explicit information on the physical and chemical properties of (R)-(+)-1-Amino-2-(methoxymethyl)pyrrolidine, we can infer that the compound is likely to be a solid at room temperature, given the structural similarities to other pyrrolidine derivatives. The presence of amino and methoxymethyl groups suggests that the compound would exhibit both polar and nonpolar characteristics, potentially affecting its solubility in various solvents. The stereochemistry of the compound would also influence its physical properties and interactions with biological targets .

Scientific Research Applications

Enantioselective Synthesis

(R)-(+)-1-Amino-2-(methoxymethyl)pyrrolidine has been utilized in enantioselective synthesis processes. For instance, it's been used in the synthesis of α-hydroxy-ketones with high enantiomeric purity, demonstrating its role in silicon-directed regio- and enantioselective synthesis processes (Lohray & Enders, 1989). Additionally, this compound has been used in the stereospecific synthesis of pyrrolidines, showcasing its utility in creating enantiomerically pure pyrrolidines through 1,3-dipolar cycloadditions (Oliveira Udry, Repetto, & Varela, 2014).

Asymmetric Synthesis

(R)-(+)-1-Amino-2-(methoxymethyl)pyrrolidine plays a significant role in asymmetric synthesis. Its use in the synthesis of 3-substituted-2-exo-methylenecyclohexanones, with high enantioselectivity, highlights its importance in this field (Tamura et al., 1990). The compound also aids in the asymmetric synthesis of important metabolites, such as the enantioselective synthesis of (R)- and (S)-2-ethylhexanoic acid, a metabolite of a common plasticizer (Hauck et al., 1990).

Ligand in Catalytic Reactions

This compound is used as a chiral catalyst ligand in reactions involving diethylzinc with arylaldehydes. This application demonstrates its effectiveness in producing sec-alcohols with high enantiomeric excess (Shi, Satoh, Makihara, & Masaki, 1995). Additionally, it's used in the synthesis of chiral C2-symmetric pyrrolidine derivatives, further emphasizing its role in catalytic reactions (Shi, Satoh, & Masaki, 1999).

Application in Complexation Reactions

(R)-(+)-1-Amino-2-(methoxymethyl)pyrrolidine is instrumental in the formation of metal ion complexes. For example, it's used in the complexation reactions involving pyridine-2,6-diamides and metal(II) ions, showcasing its versatility in coordination chemistry (Luo, Tiwow, Maeder, & Lawrance, 2010).

Role in Alkaloid Synthesis

This compound is also important in the synthesis of alkaloids. Its use in the synthesis of defensive alkaloids from the Mexican bean beetle is a testament to its significance in natural product synthesis (Shi et al., 1996).

Mechanism of Action

The mechanism of action of pyrrolidine derivatives can vary depending on the specific compound and its biological target. The stereogenicity of carbons in the pyrrolidine ring can lead to different biological profiles of drug candidates due to the different binding mode to enantioselective proteins.

Future Directions

The field of medicinal chemistry continues to explore the potential of pyrrolidine derivatives, including “®-(+)-1-Amino-2-(methoxymethyl)pyrrolidine”. These compounds can serve as valuable tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates. The design of new pyrrolidine compounds with different biological profiles is a promising area of research.

Q & A

Q1: How does (R)-(+)-1-Amino-2-(methoxymethyl)pyrrolidine contribute to the synthesis of enantiomerically pure α-hydroxy-ketones?

A1: (R)-(+)-1-Amino-2-(methoxymethyl)pyrrolidine, often abbreviated as RAMP, plays a crucial role as a chiral auxiliary in the enantioselective synthesis of α-hydroxy-ketones []. The process involves several steps: